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Compound of Interest

Compound Name: 3a-Dihydrocadambine

Cat. No.: B1228262

3a-Dihydrocadambine: A Technical Whitepaper

Molecular Formula: C27H34N2010 Audience: Researchers, scientists, and drug development
professionals.

Abstract

3a-Dihydrocadambine is a naturally occurring glucoindole alkaloid found in plants of the
Rubiaceae family, notably Neolamarckia cadamba. With a molecular formula of C27H34N201o0,
this complex molecule has garnered interest for its potential therapeutic applications, including
anti-inflammatory, antioxidant, and hypotensive properties. This technical guide provides a
comprehensive overview of 3a-Dihydrocadambine, consolidating available data on its
physicochemical properties, spectral characteristics, synthesis, and biological activities.
Detailed experimental protocols for its synthesis and relevant biological assays are presented,
alongside visualizations of key experimental workflows to facilitate understanding and further
research.

Physicochemical and Spectral Data

A comprehensive compilation of the physicochemical and spectral data for 3a-
Dihydrocadambine is essential for its identification, characterization, and use in experimental
settings.

Physicochemical Properties
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While a complete experimentally determined dataset is not fully available in the public
literature, the following table summarizes the known and predicted properties of 3a-
Dihydrocadambine.

Property Value Source

Molecular Formula C27H34N2010 --INVALID-LINK--[1]
Molecular Weight 546.57 g/mol --INVALID-LINK--[1]
CAS Number 54483-84-0 --INVALID-LINK--[1]
Appearance Crystalline solid --INVALID-LINK--[2]
Melting Point 182-187 °C (decomposes) --INVALID-LINK--[2]
Predicted Boiling Point 802.9 £ 65.0 °C

Predicted Density 1.56 + 0.1 g/cm3

Predicted pKa 12.80 £ 0.70

Spectral Data

The structural elucidation of 3a-Dihydrocadambine has been confirmed through various
spectroscopic techniques. The following data has been reported:

e 1H-NMR and 8C-NMR: While specific chemical shift data for 3a-Dihydrocadambine is not
readily available in comprehensive tables within the searched literature, its synthesis and
characterization were confirmed by comparing the *H-NMR spectra of the synthetic product
with that of the natural alkaloid.[2]

e Infrared (IR) Spectroscopy: The IR spectrum of synthetic 3a-Dihydrocadambine was found
to be identical to that of the natural product.[2]

e Mass Spectrometry (MS): Further confirmation of the structure was achieved through mass
spectrometry.

Synthesis and Experimental Protocols
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The total synthesis of 3a-Dihydrocadambine was first reported by McLean and colleagues in
1983, confirming its structure and stereochemistry.[2]

Synthetic Workflow

The synthesis of 3a-Dihydrocadambine involves a multi-step process starting from
secologanin. The following diagram illustrates the key transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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